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Compound Focus: Enofelast

CAS No.: 125722-16-9

Cat. No.: S521241

Get Quote

The table below consolidates the key technical data available for Enofelast (BI-L-239).

Parameter Specification

CAS Number 125722-16-9 [1]

Molecular Formula C16H15FO [1]

Molar Mass 242.29 g/mol [1]

Primary Target 5-Lipoxygenase (5-LO) [1]

Bioactivity (IC₅₀) 2.48 µM (for inhibition of calcium ionophore-induced LTB4 generation) [1]

Storage Temperature Room temperature (in continental US); may vary elsewhere [1]

Frequently Asked Questions (FAQs)

Q1: What are the specific storage conditions for Enofelast? Enofelast should be stored at room

temperature in continental US. Storage conditions may vary in other locations, so it is critical to consult the

product's Certificate of Analysis for the specific recommended storage conditions for your vial [1].
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Q2: What is the primary mechanism of action of Enofelast? Enofelast is a documented inhibitor of the

enzyme 5-lipoxygenase (5-LO). It exhibits an IC₅₀ of 2.48 µM for the inhibition of calcium ionophore-

induced leukotriene B4 (LTB4) generation [1].

Q3: Is Enofelast approved for human use? No. According to the manufacturer, this product is for

research use only and not for human use [1].

Troubleshooting Guide

Issue: Inconsistent bioactivity results between experiments.

Potential Cause 1: Improper Storage
Solution: Verify that the compound has been stored continuously at room temperature as
recommended. Failure to do so may lead to compound degradation and loss of efficacy. Always

adhere to the storage conditions listed on the Certificate of Analysis [1].
Potential Cause 2: Inaccurate IC₅₀ Reference

Solution: Ensure your experimental design uses the appropriate reference value. The reported
IC₅₀ for inhibition of LTB4 generation is 2.48 µM, as determined in chopped guinea pig lung

assays [1].

Experimental Protocol: Assessing 5-LO Inhibition

This protocol is adapted from the key research paper referenced for Enofelast, which studied its effect in

chopped guinea pig lung tissue [1].

1. Experimental Setup:

Tissue Preparation: Prepare chopped guinea pig lung tissue.

Stimulation: Use a calcium ionophore (e.g., A23187) to stimulate the 5-LO pathway and induce the
synthesis of LTB4.

Treatment: Apply Enofelast to the tissue preparation. A range of concentrations should be tested to
establish a dose-response curve, with the expectation of an IC₅₀ around 2.48 µM.

2. Measurement & Analysis:

LTB4 Quantification: Measure the levels of LTB4 produced in the culture medium, typically using a
method like enzyme immunoassay (EIA) or liquid chromatography-tandem mass spectrometry (LC-
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MS/MS).

Data Calculation: Calculate the percentage inhibition of LTB4 generation for each concentration of
Enofelast compared to a vehicle-treated control. Plot the dose-response curve to determine the

experimental IC₅₀ value.

The following diagram illustrates the core signaling pathway involved in this experiment and the point of

inhibition by Enofelast.
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Key Research Reference

Citation: Noonan, T.C., et al. Effect of BI-L-239, A-64077 and MK-886 on leukotriene B4 synthesis by

chopped guinea pig lung and on antigen-induced tracheal contraction in vitro. Prostaglandins. 1992

Dec;44(6):543-54 [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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